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Compound of Interest

Compound Name: 4-(Dimethylamino)benzophenone

Cat. No.: B186975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of 4-
(Dimethylamino)benzophenone, a compound of significant interest in various scientific and

industrial applications. This document summarizes available data on its melting point and

thermal stability, details relevant experimental methodologies, and presents visual workflows

for key analytical techniques.

Introduction
4-(Dimethylamino)benzophenone, also known as 4-Benzoyl-N,N-dimethylaniline, is a

versatile organic compound widely utilized as a photoinitiator in polymer chemistry, a UV

absorber in cosmetics and coatings, and an intermediate in the synthesis of dyes and

pharmaceuticals.[1] Its performance and stability under thermal stress are critical parameters

for its application in materials science and drug development, influencing formulation

strategies, processing conditions, and product shelf-life.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-(Dimethylamino)benzophenone
is presented below.
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Property Value Reference

Molecular Formula C₁₅H₁₅NO [2]

Molecular Weight 225.29 g/mol [3]

Appearance
Yellow to yellow-green

crystalline powder
[4]

CAS Number 530-44-9 [3]

Melting Point and Thermal Stability
The melting point of 4-(Dimethylamino)benzophenone is well-documented in the scientific

literature. However, specific quantitative data regarding its thermal decomposition, such as that

obtained from Thermogravimetric Analysis (TGA), is not readily available in the reviewed

sources.

Melting Point
The melting point of 4-(Dimethylamino)benzophenone consistently falls within a narrow

range, indicating a high degree of purity for commercially available samples.

Parameter Temperature Range (°C) References

Melting Point 88 - 92 [4]

88 - 90 [3][5]

Thermal Stability
While specific TGA data for 4-(Dimethylamino)benzophenone is not available in the public

domain, studies on various other benzophenone derivatives demonstrate a generally high

thermal stability. Decomposition temperatures (T D ) for a range of benzophenone-based

materials have been reported to be between 218 °C and 553 °C.[4] For instance, certain novel

benzophenone derivatives exhibit a 5% weight loss temperature (T d ) between 360 °C and

424 °C.[5] The inclusion of the rigid aromatic structure of the benzophenone moiety is known to

enhance the thermal stability of polymers.[6]
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It is important to note that the thermal stability of a specific compound can be influenced by its

substitution pattern and intermolecular interactions. Therefore, direct experimental analysis of

4-(Dimethylamino)benzophenone is necessary to determine its precise decomposition

profile.

Experimental Protocols
The following sections detail standardized experimental methodologies for determining the

melting point and thermal stability of organic compounds like 4-
(Dimethylamino)benzophenone.

Differential Scanning Calorimetry (DSC) for Melting
Point Determination
Differential Scanning Calorimetry is a fundamental thermoanalytical technique used to measure

the difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. It is a precise method for determining the melting point

and enthalpy of fusion.

Methodology:

Sample Preparation: A small amount of the 4-(Dimethylamino)benzophenone sample

(typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum pan.

Instrument Setup: The DSC instrument is calibrated using a standard with a known melting

point and enthalpy of fusion (e.g., indium).

Experimental Conditions:

Temperature Program: The sample is heated at a constant rate, typically 10 °C/min, under

a controlled atmosphere.

Atmosphere: An inert atmosphere, such as nitrogen, is maintained at a constant flow rate

(e.g., 50 mL/min) to prevent oxidative degradation.

Data Analysis: The DSC thermogram plots heat flow against temperature. The melting point

is determined as the onset temperature of the endothermic melting peak. The area under the
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peak is integrated to calculate the enthalpy of fusion.

Thermogravimetric Analysis (TGA) for Thermal Stability
Assessment
Thermogravimetric Analysis measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere. This technique is used to determine the

thermal stability and decomposition profile of a material.

Methodology:

Sample Preparation: A small, representative sample of 4-(Dimethylamino)benzophenone
(typically 5-10 mg) is placed in a tared TGA pan (e.g., alumina or platinum).

Instrument Setup: The TGA instrument's balance is tared to zero with an empty sample pan.

Experimental Conditions:

Temperature Program: The sample is heated from ambient temperature to a final

temperature (e.g., 600 °C) at a constant heating rate, such as 10 °C/min or 20 °C/min.

Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert

gas like nitrogen, at a specified flow rate to prevent oxidation.

Data Analysis: The TGA curve plots the percentage of weight loss against temperature. The

onset temperature of decomposition is a key indicator of thermal stability. The temperatures

at which 5% or 10% weight loss occurs are also commonly reported.

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the experimental

workflows for DSC and TGA.
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Sample Preparation

DSC Analysis

Data Interpretation

Weigh 1-5 mg of Sample

Seal in Aluminum Pan Calibrate Instrument
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Set Temperature Program
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Run Experiment
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Click to download full resolution via product page

DSC Experimental Workflow
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Sample Preparation

TGA Analysis

Data Interpretation

Weigh 5-10 mg of Sample
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Load Sample
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TGA Experimental Workflow

Conclusion
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The melting point of 4-(Dimethylamino)benzophenone is well-established within the range of

88-92 °C. While qualitative statements suggest good thermal stability, a comprehensive,

quantitative assessment of its thermal decomposition profile through techniques like TGA is not

readily available in the current literature. The provided experimental protocols for DSC and

TGA offer a standardized approach for researchers to determine these critical thermal

properties, enabling a more complete understanding of this important compound's behavior for

various applications. Further experimental investigation is warranted to definitively characterize

the thermal stability of 4-(Dimethylamino)benzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

